molecular formula C9H14O B8586873 2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol CAS No. 13080-91-6

2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol

Cat. No.: B8586873
CAS No.: 13080-91-6
M. Wt: 138.21 g/mol
InChI Key: CZYVCAJKUNEWLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bicyclo[2.2.1]hept-5-en-2-yl-ethanol is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

13080-91-6

Molecular Formula

C9H14O

Molecular Weight

138.21 g/mol

IUPAC Name

2-(2-bicyclo[2.2.1]hept-5-enyl)ethanol

InChI

InChI=1S/C9H14O/c10-4-3-9-6-7-1-2-8(9)5-7/h1-2,7-10H,3-6H2

InChI Key

CZYVCAJKUNEWLC-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(C1C=C2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

NBCH2CH2O2CCH═CHC6H4OMe (EtMeOCinnNB): A 100 mL, 3 neck RBF equipped with a thermowell, addition funnel, and mechanical stirrer was charged with NBCH2OH (2 g, 14.47 mmol), DMAP (88.4 mg, 0.72 mmol, 5 mol %), 10.1 mL triethylamine (72.4 mmol) and 25 mL dichloromethane. The mixture was stirred at room temperature for 45 minutes before the addition of 4-methoxycinnamoyl chloride (3.1 g, 15.9 mmol) in 5 mL dichloromethane from the addition funnel was started. After this addition was completed, the mixture was stirred at 25° C. overnight. After confirmation of complete reaction by GC the reaction mixture was diluted with 20 mL dichloromethane, followed by washes with (2×25 mL) NaHCO3 solution, (2×15 mL) NH4Cl solution, (2×25 mL) brine, dried over Na2SO4 and filtered. Concentration of the filtrate gave 3.9 g of crude product as a colorless, viscous oil (93% crude yield) with 96% crude purity by GC.
[Compound]
Name
CHC6H4OMe
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.1 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
reactant
Reaction Step Four
Quantity
10.1 mL
Type
reactant
Reaction Step Five
Name
Quantity
88.4 mg
Type
catalyst
Reaction Step Five
Quantity
25 mL
Type
solvent
Reaction Step Five
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
brine
Quantity
25 mL
Type
solvent
Reaction Step Seven

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